Cas no 53759-50-5 (Antibiotic 66-40D)
Antibiotic 66-40D structure
Product Name:Antibiotic 66-40D
CAS No:53759-50-5
MF:C18H35N5O7
MW:433.499804735184
CID:871865
PubChem ID:3041261
Update Time:2025-04-19
Antibiotic 66-40D Chemical and Physical Properties
Names and Identifiers
-
- 2-[4,6-diamino-3-[[3-amino-6-(aminomethyl)-3,4-dihydro-2H-pyran-2-yl]oxy]-2-hydroxycyclohexyl]oxy-4-(methylamino)oxane-3,5-diol
- 6-O-[3-Deoxy-3-(methylamino)-β-L-arabinopyranosyl]-4-O-(2,6-diamino-2,3,4,6-tetradeoxy-α-D-glycero-hexa-4-enopyranosyl)-2-deoxy-D-streptamine
- Antibiotic 66-40D
- 66-40D
- 6640B
- Sisomicin-B
- 53759-50-5
- D-Streptamine, O-3-deoxy-3-(methylamino)-alpha-D-xylopyranosyl-(1-6)-O-(2,6-diamino-2,3,4,6-tetradeoxy-alpha-D-glycero-hex-4-enopyranosyl-(1-4))-2-deoxy-
- 53797-16-3
- DTXSID60968531
- 4,6-Diamino-3-{[3-amino-6-(aminomethyl)-3,4-dihydro-2H-pyran-2-yl]oxy}-2-hydroxycyclohexyl 3-deoxy-3-(methylamino)pentopyranoside
-
- Inchi: 1S/C18H35N5O7/c1-23-12-11(24)6-27-18(13(12)25)30-16-10(22)4-9(21)15(14(16)26)29-17-8(20)3-2-7(5-19)28-17/h2,8-18,23-26H,3-6,19-22H2,1H3
- InChI Key: DAKDDLIZULPEFW-UHFFFAOYSA-N
- SMILES: O(C1C(C(C(CO1)O)NC)O)C1C(CC(C(C1O)OC1C(CC=C(CN)O1)N)N)N
Computed Properties
- Exact Mass: 433.25364847g/mol
- Monoisotopic Mass: 433.25364847g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 8
- Hydrogen Bond Acceptor Count: 12
- Heavy Atom Count: 30
- Rotatable Bond Count: 6
- Complexity: 599
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 11
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -5.3
- Topological Polar Surface Area: 214Ų
Antibiotic 66-40D Related Literature
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Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
-
Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
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A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
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Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
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